Cas no 93004-55-8 ( )

• Product Name: &nbsp
• CAS No: 93004-55-8
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 999231
• PubChem ID: 351959
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylcyclohexyl)-1,1-dimethylurea
• NSC524099
• DTXSID60326117
• NSC-524099
• 93004-55-8
• N'-(3,5-Dimethylcyclohexyl)-N,N-dimethylurea
• 3-(3,5-dimethylcyclohexyl)-1,1-dimethyl-urea
• DS-013803
•  

• Inchi： 1S/C11H22N2O/c1-8-5-9(2)7-10(6-8)12-11(14)13(3)4/h8-10H,5-7H2,1-4H3,(H,12,14)
• InChI Key： INUVICATYDGMCN-UHFFFAOYSA-N
• SMILES： O=C(N(C)C)NC1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 198.173
• Monoisotopic Mass: 198.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.96
• Boiling Point: 339°C at 760 mmHg
• Flash Point: 158.8°C
• Refractive Index: 1.482

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas